4-bromo-N'-(2-hydroxy-5-methylbenzylidene)benzohydrazide

• IUPAC Name: 4-bromo-N-[(Z)-(2-hydroxy-5-methylphenyl)methylideneamino]benzamide
• InChI: InChI=1S/C15H13BrN2O2/c1-10-2-7-14(19)12(8-10)9-17-18-15(20)11-3-5-13(16)6-4-11/h2-9,19H,1H3,(H,18,20)/b17-9-
• InChI Key: ABBZNALNNRSGFS-MFOYZWKCSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)O)C=NNC(=O)C2=CC=C(C=C2)Br
• Isomeric SMILES: CC1=CC(=C(C=C1)O)/C=N\NC(=O)C2=CC=C(C=C2)Br
• Molecular Formula: C15H13BrN2O2
• Molecular Weight: 333.18 g/mol

Description

4-bromo-N'-(2-hydroxy-5-methylbenzylidene)benzohydrazide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as BHBM and has a chemical formula of C15H13BrN2O2. BHBM is a potent inhibitor of hepatitis C virus (HCV) replication and has shown promising results in treating HCV infections.

Scientific Research Applications

Crystal Structure Analysis

The crystal structures of compounds related to 4-bromo-N'-(2-hydroxy-5-methylbenzylidene)benzohydrazide have been analyzed, revealing detailed information about bond lengths, angles, and molecular interactions. This provides insights into the stability and potential applications of these compounds in material science and molecular engineering (Zong & Wu, 2013).

Biological and Antibacterial Activities

Several studies have explored the biological activities of hydrazone compounds, including those related to 4-bromo-N'-(2-hydroxy-5-methylbenzylidene)benzohydrazide. These compounds have been shown to exhibit antibacterial properties against various bacterial strains, such as Staphylococcus aureus and Escherichia coli, indicating their potential for development into antimicrobial agents (Sirajuddin et al., 2013), (Lei et al., 2015).

Photodynamic Therapy Applications

The potential of related hydrazone compounds in photodynamic therapy, particularly for cancer treatment, has been explored. These compounds exhibit properties like high singlet oxygen quantum yield, suggesting their suitability as photosensitizers in the treatment of cancer (Pişkin et al., 2020).

Catalytic Performance

Compounds structurally similar to 4-bromo-N'-(2-hydroxy-5-methylbenzylidene)benzohydrazide have been evaluated for their catalytic properties. Specifically, they have shown effectiveness in the oxidation of various olefins, highlighting their potential in catalytic applications (Cui et al., 2017).

Molecular Interaction Studies

These compounds have also been studied for their ability to interact with DNA, which is crucial for understanding their mechanism of action in biological systems. This research provides valuable insights for the development of new therapeutic agents (Sirajuddin et al., 2013).

Antioxidant Properties

The antioxidant capacity of related hydrazone compounds has been investigated, with some showing significant scavenging activity against free radicals. This suggests potential applications in preventing oxidative stress-related diseases (Sun et al., 2012).